Cas no 231605-69-9 (6-epi-3-Anhydroophiobolin B)

• Product name: 6-epi-3-Anhydroophiobolin B
• CAS No: 231605-69-9
• MF: C₅₀H₇₀O₅
• MW: 751.087815761566
• CID: 6768295

6-epi-3-Anhydroophiobolin B Chemical and Physical Properties

Names and Identifiers

• 6-epi-3-Anhydroophiobolin B

• Inchi： 1S/C50H70O5/c1-31(2)13-11-15-35(7)49(23-21-47(9)27-39-33(5)25-41(53)45(39)37(29-51)17-19-43(47)49)55-50(36(8)16-12-14-32(3)4)24-22-48(10)28-40-34(6)26-42(54)46(40)38(30-52)18-20-44(48)50/h13-14,17-18,25-26,29-30,35-36,39-40,43-46H,11-12,15-16,19-24,27-28H2,1-10H3/t35-,36-,39+,40+,43+,44+,45-,46-,47+,48+,49-,50-/m0/s1
• InChI Key： GASPABWMCIDBPK-KEZUYQPFSA-N
• SMILES： C1([C@@H]2C(C=C([C@H]2C[C@@]2(C)CC[C@@]([C@@H]2CC=1)([C@@H](C)CC/C=C(\C)/C)O[C@]1([C@@H]2CC=C(C=O)[C@@H]3C(=O)C=C(C)[C@H]3C[C@@]2(C)CC1)[C@@H](C)CC/C=C(\C)/C)C)=O)C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 55
• XLogP3: 9.598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ophiobolane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Ophiobolane sesterterpenoids